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Introduction

Benzoyl peroxide (BPO), a versatile organic compound with the formula (C₆H₅CO)₂O₂, has a

rich and multifaceted history spanning over a century and a half. First synthesized in 1858 by

Justus von Liebig, its utility has expanded from a simple laboratory curiosity to a cornerstone

ingredient in dermatology, a vital initiator in polymer chemistry, and a functional additive in the

food industry. This in-depth technical guide explores the historical applications of benzoyl
peroxide, providing a detailed account of its journey from discovery to its various industrial and

medicinal uses. We will delve into the key experiments that shaped its applications, present

quantitative data to illustrate its efficacy, and provide diagrams to visualize the underlying

chemical processes.
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Year
Key
Development/Application

Field

1858
First synthesis by Justus von

Liebig.[1]
Chemistry

1905

First reported medicinal use by

Loevenhart for various skin

conditions, including burns and

tumors.[1][2]

Medicine

1920s

Used as a local anesthetic and

antiseptic for burns and ulcers.

[2]

Medicine

1927
Commercial production begins

in the United States.[2]
Industry

1929
Proposed for the treatment of

wounds.[1]
Medicine

1934

Used for the treatment of

sycosis vulgaris and acne

varioliformis.[1]

Medicine

1950

Recommended in an ointment

with precipitated sulfur for

rosacea.[2]

Medicine

1958

Fishman and Gruber develop

an aqueous lotion with 5%

BPO for acne.[2]

Medicine

1960
Officially approved for the

treatment of acne in the US.[1]
Medicine

1965

Pace publishes a study on a

benzoyl peroxide-sulfur cream

for acne vulgaris.[3]

Medicine

I. Medicinal Applications: A Focus on Dermatology
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The most widely recognized application of benzoyl peroxide is in the treatment of acne

vulgaris. Its journey in dermatology began in the early 20th century, with its efficacy being

attributed to its potent antimicrobial and keratolytic properties.

Early Investigations and Formulations
In 1905, Loevenhart first reported the use of benzoyl peroxide for treating a variety of skin

ailments, including burns and chronic varicose leg tumors.[1][2] By the 1920s, it was being

used as a local anesthetic and antiseptic for burns and cutaneous ulcers.[2] Early preparations

were often unstable and of questionable quality, which limited their widespread adoption.[1]

A significant milestone in the dermatological use of BPO was the work of William Pace in 1965.

He formulated a cream combining benzoyl peroxide and sulfur in an oil-in-water emulsion for

the treatment of acne vulgaris.[3] His study involving 286 patients demonstrated a prompt

suppression of inflammatory acne lesions.[3] This work paved the way for the development of

more stable and cosmetically elegant formulations.

Mechanism of Action in Acne Treatment
Benzoyl peroxide's efficacy in treating acne stems from its multi-faceted mechanism of action:

Antibacterial Activity: It is a potent bactericidal agent against Cutibacterium acnes (formerly

Propionibacterium acnes), the bacterium implicated in the inflammatory phase of acne.[4][5]

Upon topical application, BPO decomposes to release free oxygen radicals, which are lethal

to the anaerobic C. acnes.[5][6] A key advantage of BPO is that C. acnes has not developed

resistance to it, unlike with topical and oral antibiotics.[7][8]

Keratolytic and Comedolytic Effects: BPO has exfoliating properties, helping to remove the

outer layer of the skin (keratin) and open up clogged pores (comedones).[5][7] This action

helps to reduce the formation of blackheads and whiteheads.

Anti-inflammatory Properties: BPO also exhibits anti-inflammatory effects, which help to

reduce the redness and swelling associated with inflammatory acne lesions.[5][6]

The following diagram illustrates the antibacterial mechanism of benzoyl peroxide on C.

acnes.
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Antibacterial action of benzoyl peroxide on C. acnes.

Quantitative Data from Clinical Studies
Numerous clinical trials have demonstrated the efficacy of benzoyl peroxide in treating acne.

The following table summarizes data from a systematic review of randomized vehicle-controlled

trials.[7]

Lesion Type
Average Percent
Reduction (Benzoyl
Peroxide)

Average Percent
Reduction (Vehicle)

Total Lesions 44.3% (SD = 9.2) 27.8% (SD = 21.0)

Non-inflammatory Lesions 41.5% (SD = 9.4) 27.0% (SD = 20.9)

Inflammatory Lesions 52.1% (SD = 10.4) 34.7% (SD = 22.7)

These data clearly show a statistically significant reduction in all types of acne lesions with

benzoyl peroxide treatment compared to a vehicle control.

II. Industrial Applications
Beyond its medicinal uses, benzoyl peroxide has played a crucial role in various industrial

processes, primarily as a polymerization initiator and a bleaching agent.
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Benzoyl peroxide is a widely used radical initiator in the production of polymers through chain-

growth polymerization.[1][9] The process begins with the homolytic cleavage of the weak

oxygen-oxygen bond in benzoyl peroxide upon heating, which generates two benzoyloxy

radicals.[9] These radicals can then initiate the polymerization of monomers like ethylene and

styrene.[9][10]

The following diagram illustrates the initiation and propagation steps of radical polymerization

using benzoyl peroxide.

Initiation
Propagation

Benzoyl Peroxide 2 x Benzoyloxy RadicalHeat Phenyl Radical + CO2 Monomer (e.g., Ethylene)Addition Initiated Monomer Radical Growing Polymer Chain

Monomer

Addition Longer Polymer Chain

...repeats

Click to download full resolution via product page

Radical polymerization initiated by benzoyl peroxide.

Historically, the polymerization of ethylene was carried out at high pressures (1000–3000 atm)

and high temperatures (100–250 °C) using benzoyl peroxide as the initiator.[2]

Bleaching Agent in the Food Industry
Benzoyl peroxide has a long history of use in the food industry as a bleaching agent for flour,

whey, and milk for cheese making.[11] It acts by oxidizing the naturally occurring carotenoid

pigments in flour, which are responsible for its yellowish tint, resulting in a whiter product.[12]

The use of benzoyl peroxide for flour bleaching was introduced in the early 20th century. A

premix of 32% benzoyl peroxide and 68% cornstarch is commonly used.[11] The maximum

amount used as a flour bleaching agent is typically around 50 mg/kg.[11]
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The following table shows the degradation of benzoyl peroxide and the formation of benzoic

acid in wheat flour treated with 150 ppm of benzoyl peroxide over time.[13][14]

Time Benzoyl Peroxide (ppm) Benzoic Acid (ppm)

12 hours - 16

9 days 11 -

3 months Not detectable 6

III. Synthesis of Benzoyl Peroxide
The original synthesis of benzoyl peroxide was reported by Justus von Liebig in 1858. His

method involved the reaction of benzoyl chloride with barium peroxide.[1]

The probable reaction equation is: 2 C₆H₅C(O)Cl + BaO₂ → (C₆H₅CO)₂O₂ + BaCl₂[1]

A more common laboratory and industrial synthesis involves the reaction of benzoyl chloride

with hydrogen peroxide in an alkaline solution.[1]

The following diagram outlines a general workflow for the synthesis of benzoyl peroxide.
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General workflow for the synthesis of benzoyl peroxide.
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IV. Experimental Protocols
Detailed experimental protocols from the earliest historical studies are not readily available in

modern literature. However, based on historical accounts and later publications, we can infer

the general methodologies.

Inferred Protocol for Loevenhart's 1905 Dermatological
Application
While the exact formulation is not detailed, Loevenhart's application of benzoyl peroxide for

skin conditions likely involved a simple ointment or paste.

Preparation of Ointment: A low concentration of benzoyl peroxide (likely 1-5%) would have

been incorporated into a simple ointment base, such as petrolatum or lanolin.

Application: The ointment would have been applied directly to the affected areas of the skin,

such as burns or leg ulcers.

Frequency: The frequency of application is not specified but was likely once or twice daily.

Observation: The therapeutic effects, such as reduced inflammation and improved healing,

would have been observed over time.

Inferred Protocol for Pace's 1965 Acne Study
Pace's study utilized a cream combining benzoyl peroxide and sulfur.[3]

Formulation: A cream containing benzoyl peroxide (concentration not specified in the

abstract but likely in the range of 5-10%) and precipitated sulfur in an oil-in-water emulsion

base.

Patient Population: 286 patients with acne vulgaris.

Treatment Regimen: The cream was applied topically to the affected areas.

Concomitant Therapy: Many patients in the study were also being treated with oral

tetracycline.[3]
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Outcome Measurement: The primary outcome was the suppression of inflammatory acne

lesions.

Conclusion
From its synthesis in the mid-19th century, benzoyl peroxide has proven to be a remarkably

versatile and enduring chemical compound. Its historical applications in medicine, particularly

dermatology, have had a profound impact on the treatment of acne vulgaris. In the industrial

realm, its role as a polymerization initiator has been fundamental to the development of a wide

range of plastics and resins. Its use as a bleaching agent in the food industry further highlights

its diverse utility. This review provides a comprehensive overview of the historical journey of

benzoyl peroxide, offering valuable insights for researchers, scientists, and drug development

professionals. The continued relevance of this compound more than 160 years after its

discovery is a testament to its unique and powerful chemical properties.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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